Cas no 842-79-5 (1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-)

1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl- structure
842-79-5 structure
Product Name:1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-
CAS No:842-79-5
MF:C15H12N2O2
MW:252.267983436584
CID:733358
PubChem ID:70052
Update Time:2025-04-19

1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-
    • 2-(4''-methoxyphenyl)-5-(phenyl)-1,3,4-oxadiazole
    • 2-(4-methoxyphenyl)-5-phenyl-1,3,4-oxadiazole
    • EINECS 212-675-0
    • NS00038482
    • SMR000496290
    • SR-01000207985-1
    • AE-848/00215038
    • 2-phenyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole (2h)
    • METHYL 4-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)PHENYL ETHER
    • Oprea1_440867
    • NCGC00245600-01
    • NSC-90371
    • CHEMBL1374655
    • AKOS000495361
    • BDBM192666
    • 842-79-5
    • MLS001001223
    • BB 0238375
    • NSC90371
    • HMS1581A19
    • NSC 90371
    • SR-01000207985
    • 2-(4-Methoxy-phenyl)-5-phenyl-[1,3,4]oxadiaz ole
    • AB00084151-01
    • Cambridge id 5404114
    • HMS2816B13
    • 2-(4-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazol
    • Oprea1_824164
    • DTXSID50233124
    • Inchi: 1S/C15H12N2O2/c1-18-13-9-7-12(8-10-13)15-17-16-14(19-15)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: PGLXSBJEJSUXOB-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 252.09
  • Monoisotopic Mass: 252.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.2A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.182
  • Boiling Point: 413.3°C at 760 mmHg
  • Flash Point: 203.8°C
  • Refractive Index: 1.576
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